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Compound of Interest

Compound Name:
2-(7-Bromo-1H-indol-3-

yl)ethanamine hydrochloride

CAS No.: 156941-60-5

Cat. No.: B124900

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety information for 7-

bromotryptamine hydrochloride (CAS No. 156941-60-5). Due to the limited availability of

specific quantitative toxicological data in the public domain, this guide focuses on the

interpretation of established hazard classifications, recommended safety protocols, and general

methodologies for toxicological assessment.

Chemical Identification and Physical Properties
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Identifier Value

IUPAC Name
2-(7-bromo-1H-indol-3-

yl)ethanamine;hydrochloride[1]

CAS Number 156941-60-5[1][2]

Molecular Formula C₁₀H₁₂BrClN₂[1][2]

Molecular Weight 275.58 g/mol [1]

Physical Form Yellow to Brown Solid[1]

Storage Temperature 2-8°C[1]

Hazard Identification and Classification
7-Bromotryptamine hydrochloride is classified as a hazardous substance. The primary hazards

are related to acute toxicity upon ingestion and irritation to the skin, eyes, and respiratory

system. The GHS classification is summarized below.

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed[1]

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation[1]

Serious Eye

Damage/Eye

Irritation

Category 2 Warning

H319: Causes

serious eye

irritation[1]

Specific Target

Organ Toxicity —

Single Exposure

(Respiratory tract

irritation)

Category 3 Warning

H335: May

cause respiratory

irritation[1]
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Note: Specific quantitative data such as LD50 values for acute toxicity or specific

concentrations for irritation studies are not readily available in public literature. The

classifications are based on supplier-provided information.

Experimental Protocols for Hazard Assessment
(General Methodologies)
While specific experimental data for 7-bromotryptamine hydrochloride is not available, the

following are generalized protocols for the type of studies used to determine the listed GHS

classifications.

Acute Oral Toxicity (OECD Guideline 423)
This method is used to estimate the LD50 (the dose lethal to 50% of a test population) and

provides information on the health hazards likely to arise from a single, acute oral exposure.

Test Animals: Typically, female rats are used.

Procedure: A single animal is dosed at a starting level (e.g., 300 mg/kg). If the animal

survives, another animal is dosed at a higher level. If it dies, the next animal is dosed at a

lower level. This sequential process continues until the LD50 can be estimated.

Observations: Animals are observed for signs of toxicity and mortality for up to 14 days.

Body weight is recorded weekly.

Endpoint: The LD50 value is calculated, which determines the acute oral toxicity category.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD Guideline 439)
This in vitro test determines the potential of a substance to cause skin irritation.

Test System: A reconstructed human epidermis model, which mimics the biochemical and

physiological properties of the upper parts of the human skin.

Procedure: The test chemical is applied topically to the epidermis model for a defined period

(e.g., 60 minutes).
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Viability Assessment: After exposure, the tissue is rinsed and incubated. Cell viability is

measured using a colorimetric assay (e.g., MTT assay), which assesses mitochondrial

activity.

Endpoint: A reduction in cell viability below a certain threshold (e.g., 50%) indicates that the

substance is an irritant.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium Test Method (OECD Guideline 492)
This in vitro method assesses the potential for a chemical to cause serious eye damage.

Test System: A three-dimensional model of the human corneal epithelium.

Procedure: The test chemical is applied to the surface of the corneal model for a specified

duration.

Viability Assessment: Similar to the skin irritation test, cell viability is determined using

methods like the MTT assay.

Endpoint: The degree of cytotoxicity is used to classify the substance's eye irritation

potential.

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage are crucial to minimize exposure risk. The following diagram

outlines the recommended workflow for handling this compound.
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Storage

Handling

Store at 2-8°C in a dry,
well-ventilated area.

Keep container tightly sealed.

Wear Personal Protective Equipment:
- Safety glasses with side-shields (EN166)

- Chemical-resistant gloves
- Lab coat

- NIOSH/MSHA approved respirator (if dust is generated)

Before Handling

Handle in a well-ventilated area
or under a chemical fume hood.

Avoid contact with skin and eyes.
Avoid creating dust.

Do not ingest or inhale.

Click to download full resolution via product page

Figure 1: Workflow for Safe Storage and Handling.

First Aid Measures
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In case of exposure, immediate action is required. The following procedures are based on the

known hazards of the compound.

Exposure Route First Aid Protocol

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Skin Contact

Wash off immediately with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

Ingestion

Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell. Do NOT induce

vomiting.

The following diagram illustrates the decision-making process for first aid response.
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Exposure Route

Immediate Actions

Follow-up

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Rinse with water for 15 mins.
Remove contact lenses. Wash with soap and water. Move to fresh air. Rinse mouth.

Do NOT induce vomiting.

Get medical advice/attention
if symptoms persist.

Click to download full resolution via product page

Figure 2: First Aid Response Flowchart.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Ensure Personal Protection: Wear appropriate PPE as described in Section 4.

Ventilate the Area: If safe to do so, increase ventilation.

Contain the Spill: Prevent further spread of the solid material.

Clean-up: Carefully sweep or scoop up the material. Avoid generating dust. Place in a

sealed, labeled container for disposal.

Decontaminate: Clean the spill area with a suitable solvent or detergent and water.
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Spill Occurs Don PPE Ensure Ventilation Contain Spill Sweep/Scoop Material
(Avoid Dust)

Place in Labeled Container
for Disposal Decontaminate Area Spill Managed

Click to download full resolution via product page

Figure 3: Spill Response Workflow.

Stability and Reactivity
Stability: Stable under recommended storage conditions.
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Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,

nitrogen oxides, and hydrogen bromide gas.

Hazardous Polymerization: Does not occur.

This guide is intended for informational purposes for trained professionals. Always refer to the

specific Safety Data Sheet (SDS) provided by the supplier and follow all institutional and

regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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